Cas no 449778-53-4 (Methyl 5-(4-chlorophenyl)sulfanyl-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-(4-chlorophenyl)sulfanyl-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 449778-53-4
• MF: C₁₈H₁₃ClN₂O₃S
• MW: 372.825422048569
• MDL: MFCD05021848
• CID: 4651842
• PubChem ID: 2763424
• Update Time: 2024-11-02

Methyl 5-(4-chlorophenyl)sulfanyl-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-[(4-CHLOROPHENYL)SULFANYL]-4-FORMYL-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLATE
• 1H-Pyrazole-3-carboxylic acid, 5-[(4-chlorophenyl)thio]-4-formyl-1-phenyl-, methyl ester
• Methyl 5-[(4-chlorophenyl)thio]-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
• Methyl 5-((4-chlorophenyl)thio)-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
• 12M-541S
• MFCD05021848
• DTXSID001144126
• AKOS005069569
• methyl 5-[(4-chlorophenyl)sulfanyl]-4-formyl-1-phenylpyrazole-3-carboxylate
• methyl 5-(4-chlorophenyl)sulfanyl-4-formyl-1-phenylpyrazole-3-carboxylate
• 449778-53-4
• Methyl 5-(4-chlorophenyl)sulfanyl-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate

• MDL： MFCD05021848
• Inchi： 1S/C18H13ClN2O3S/c1-24-18(23)16-15(11-22)17(25-14-9-7-12(19)8-10-14)21(20-16)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： SLSUJBMKLUZTJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C=O)C(C(=O)OC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 372.0335411g/mol
• Monoisotopic Mass: 372.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Melting Point: 109-112°C

Methyl 5-(4-chlorophenyl)sulfanyl-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate Security Information

• HazardClass：IRRITANT